N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)butane-1-sulfonamide

• IUPAC Name: N-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]butane-1-sulfonamide
• InChI: InChI=1S/C16H21NO3S2/c1-2-3-11-22(19,20)17-12-14-9-10-15(21-14)16(18)13-7-5-4-6-8-13/h4-10,16-18H,2-3,11-12H2,1H3
• InChI Key: CMZFZCUZJAWHBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NCC1=CC=C(S1)C(C2=CC=CC=C2)O
• Molecular Formula: C16H21NO3S2
• Molecular Weight: 339.5 g/mol

Description

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)butane-1-sulfonamide, commonly referred to as N-sulfonyl-thiophene-2-carboxamide (NSTC), is a synthetic sulfonamide compound with a wide range of applications in the scientific research community. This molecule has been studied extensively due to its unique properties and its potential to act as an effective drug or drug delivery vehicle.

Scientific Research Applications

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)butane-1-sulfonamide has been studied extensively due to its unique properties and its potential to act as an effective drug or drug delivery vehicle. It has been used in a variety of scientific research applications, including as a potential anti-inflammatory agent, a potential anti-cancer agent, and a potential antiviral agent. Additionally, this compound has been studied for its potential to be used as a therapeutic agent for the treatment of diabetes and obesity, as well as its potential to be used as a drug delivery vehicle for other drugs.

Mechanism of Action

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)butane-1-sulfonamide has been studied for its potential to act as an effective drug or drug delivery vehicle. The mechanism of action of this compound is not fully understood, but it is thought to involve the binding of the molecule to specific receptors in the body. This binding can cause changes in the activity of certain enzymes and proteins, which can lead to changes in the body’s biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been studied for its potential to act as an effective drug or drug delivery vehicle. The biochemical and physiological effects of this compound have not been fully elucidated, but it is thought to have a variety of effects on the body. For example, it has been shown to have anti-inflammatory effects, to inhibit the growth of certain cancer cells, and to inhibit the replication of certain viruses. Additionally, it has been studied for its potential to be used as a therapeutic agent for the treatment of diabetes and obesity.

Advantages and Limitations for Lab Experiments

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)butane-1-sulfonamide has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of using this compound is its low cost and ease of synthesis. Additionally, it is a stable compound that is not easily degraded and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments, including its relatively low solubility in water and its potential to cause adverse effects in certain organisms.

Future Directions

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)butane-1-sulfonamide has the potential to be used in a variety of scientific research applications. In the future, researchers may explore the potential of this compound to be used as an effective drug or drug delivery vehicle for other drugs. Additionally, researchers may investigate the biochemical and physiological effects of this compound in greater detail, as well as its potential to be used as a therapeutic agent for the treatment of diabetes and obesity. Additionally, researchers may investigate the potential of this compound to be used in the development of novel drugs and drug delivery systems. Finally, researchers may explore the potential of this compound to be used in the development of new and improved laboratory techniques.

Synthesis Methods

N-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)butane-1-sulfonamide can be synthesized from 4-hydroxybenzyl alcohol and thiophene-2-carboxylic acid. The synthesis begins with the reaction of 4-hydroxybenzyl alcohol and thiophene-2-carboxylic acid in the presence of sulfuric acid. This reaction yields a thiophene-2-carboxylic acid ester, which is then reacted with sodium sulfite to form the desired this compound. This method is simple, efficient, and has been used in numerous studies.